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Compound of Interest

5-Methyi[1,2,4]triazolo[1,5-
Compound Name:
ajpyrimidin-7-amine

Cat. No.: B1218844

Technical Support Center: 5-Methyltriazolo[1,5-
a]pyrimidin-7-amine

This technical support center provides essential guidelines for the handling and storage of 5-
Methyltriazolo[1,5-a]pyrimidin-7-amine (CAS: 33376-96-4), tailored for researchers, scientists,
and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 5-Methyltriazolo[1,5-a]pyrimidin-7-amine?

Al: Based on available safety data for similar compounds, 5-Methyltriazolo[1,5-a]pyrimidin-7-
amine is anticipated to cause skin, eye, and respiratory tract irritation. It is crucial to handle the
compound with appropriate personal protective equipment (PPE) to avoid direct contact and
inhalation.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When working with 5-Methyltriazolo[1,5-a]pyrimidin-7-amine, it is recommended to use
standard laboratory PPE, including safety glasses with side shields or goggles, a lab coat, and
chemical-resistant gloves. All handling of the solid material should be performed in a well-
ventilated area, preferably within a chemical fume hood to minimize the risk of inhalation.
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Q3: How should | properly store 5-Methyltriazolo[1,5-a]pyrimidin-7-amine?

A3: The compound should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area. While a specific temperature range for this exact compound is not consistently
reported, for structurally related compounds, storage at refrigerated temperatures (2°C - 8°C) is
sometimes recommended.[1] Always refer to the supplier's specific recommendations if
available.

Q4: What should | do in case of accidental exposure (e.g., skin contact, eye contact,
inhalation)?

A4: In case of accidental exposure, follow these first-aid measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
any contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Promptly flush the eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial
respiration. If breathing is difficult, administer oxygen. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Q5: Are there any known chemical incompatibilities with this compound?

A5: Specific incompatibility data for 5-Methyltriazolo[1,5-a]pyrimidin-7-amine is limited.
However, as a general precaution for similar chemical structures, it is advisable to avoid strong
oxidizing agents.
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Issue

Possible Cause

Recommended Solution

Compound has changed color

or appears clumpy.

Improper storage leading to
moisture absorption or

degradation.

Ensure the container is always
tightly sealed when not in use.
Store in a desiccator if the
environment is humid. If
degradation is suspected, it is
advisable to use a fresh batch

for experiments.

Difficulty in dissolving the

compound.

Use of an inappropriate

solvent.

The solubility of 5-
Methyltriazolo[1,5-a]pyrimidin-
7-amine may vary. Consult
chemical literature for
appropriate solvents. Gentle
heating or sonication may aid
in dissolution, but be cautious
of potential degradation at

elevated temperatures.

Inconsistent experimental

results.

Potential degradation of the
compound due to improper

handling or storage.

Always handle the compound
in a controlled environment
(e.g., fume hood) to prevent
contamination. Ensure
consistent storage conditions.
For sensitive experiments,
consider aliquoting the
compound upon receipt to
minimize freeze-thaw cycles
and exposure to the

atmosphere.

Quantitative Data Summary
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Parameter Value Source

Molecular Formula CeH7Ns ChemUniverse
Molecular Weight 149.16 g/mol ChemUniverse
CAS Number 33376-96-4 ChemUniverse

Store in a cool, dry, well-

ventilated place. For related )
Recommended Storage ] Cole-Parmer, Biosynth[1][2]

compounds, 2°C - 8°C is

suggested.

Experimental Workflow

Below is a generalized workflow for the safe handling and use of 5-Methyltriazolo[1,5-
a]pyrimidin-7-amine in a laboratory setting.
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Caption: General laboratory workflow for handling 5-Methyltriazolo[1,5-a]pyrimidin-7-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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